Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI)

• CAS RN: 126639-13-2
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: methyl 2-methoxy-3-methylcyclopropane-1-carboxylate
• InChI: InChI=1S/C7H12O3/c1-4-5(6(4)9-2)7(8)10-3/h4-6H,1-3H3
• InChI Key: PRSFMXBMFLUQJL-UHFFFAOYSA-N
• SMILES: CC1C(C1OC)C(=O)OC
• synonyms: Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI)

Description

Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI), also known as Methyl 2-methoxy-3-methylcyclopropanecarboxylate, is a chemical compound with the molecular formula C7H12O3. It is a colorless liquid that is commonly used in scientific research due to its unique properties.

Mechanism Of Action

The mechanism of action of Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI) is not well understood. However, it is known to have a unique chemical structure that allows it to participate in various chemical reactions.

Biochemical And Physiological Effects

Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI) has no known biochemical or physiological effects.

Advantages And Limitations For Lab Experiments

Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI) is a useful compound in lab experiments due to its unique properties. It is a versatile starting material that can undergo various chemical reactions, making it useful in the synthesis of other compounds. However, it is important to note that it is a highly reactive compound and should be handled with care.

Future Directions

There are several future directions for research involving Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI). One possible direction is to explore its potential as a starting material for the synthesis of new organic compounds with unique properties. Another possible direction is to investigate its potential as a reagent in organic chemistry. Additionally, further research could be done to better understand its mechanism of action and potential biochemical and physiological effects.

Synthesis Methods

Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI) can be synthesized through a multistep process starting from commercially available starting materials. The first step involves the condensation of 2-methoxy-3-methylcyclopropanecarboxylic acid with methanol in the presence of a strong acid catalyst. This reaction results in the formation of methyl 2-methoxy-3-methylcyclopropanecarboxylate. The final step involves the esterification of the resulting compound with methanol in the presence of a strong acid catalyst to yield Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI).

Scientific Research Applications

Cyclopropanecarboxylic acid, 2-methoxy-3-methyl-, methyl ester (9CI) is widely used in scientific research due to its unique properties. It is commonly used as a starting material in the synthesis of other compounds due to its ability to undergo various chemical reactions. Additionally, it is used as a reagent in organic chemistry and is an important intermediate in the synthesis of other organic compounds.